Cas no 35664-94-9 (1-Methylcyclooctane-1-carboxylic acid)

• Product Name: 1-Methylcyclooctane-1-carboxylic acid
• CAS No: 35664-94-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD20643679
• CID: 5617291
• PubChem ID: 12757490
• Update Time: 2024-03-01

1-Methylcyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 35664-94-9
• 1-Methylcyclooctanecarboxylic acid
• DTXSID001297717
• 1-methylcyclooctane-1-carboxylic acid
• SCHEMBL11922843
• EN300-3025921
• AKOS017531213
• Z1262523337
• 1-Methylcyclooctane-1-carboxylic acid

• MDL： MFCD20643679
• Inchi： 1S/C10H18O2/c1-10(9(11)12)7-5-3-2-4-6-8-10/h2-8H2,1H3,(H,11,12)
• InChI Key： NVHVUKCFHWOQQR-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCCCC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 282.4±8.0 °C(Predicted)
• pka: 4.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids